6-chloro-7-hydroxy-4-methyl-3-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-2H-chromen-2-one

• Molecular Formula: C23H24ClN3O4
• Molecular Weight: 441.9 g/mol
• IUPAC Name: 6-chloro-7-hydroxy-4-methyl-3-[2-oxo-2-[4-(2-pyridin-2-ylethyl)piperazin-1-yl]ethyl]chromen-2-one
• InChI: InChI=1S/C23H24ClN3O4/c1-15-17-12-19(24)20(28)14-21(17)31-23(30)18(15)13-22(29)27-10-8-26(9-11-27)7-5-16-4-2-3-6-25-16/h2-4,6,12,14,28H,5,7-11,13H2,1H3
• InChI Key: MLQVSITWGBNCSG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)O)CC(=O)N3CCN(CC3)CCC4=CC=CC=N4

Description

6-chloro-7-hydroxy-4-methyl-3-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-2H-chromen-2-one is a synthetic compound that belongs to the family of flavonoids. It has been extensively studied for its potential use in scientific research due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 6-chloro-7-hydroxy-4-methyl-3-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-2H-chromen-2-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been shown to scavenge free radicals and protect against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, it has been shown to improve cognitive function and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-7-hydroxy-4-methyl-3-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-2H-chromen-2-one in lab experiments is its unique chemical structure, which allows for the study of its specific biochemical and physiological effects. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully understand its potential use in scientific research.

Future Directions

There are several future directions for the study of 6-chloro-7-hydroxy-4-methyl-3-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-2H-chromen-2-one. One direction is the further study of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is the study of its potential use in the treatment of cancer. Additionally, further research is needed to fully understand its mechanism of action and potential use in scientific research.

Synthesis Methods

The synthesis of 6-chloro-7-hydroxy-4-methyl-3-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-2H-chromen-2-one involves a multi-step process. The first step involves the reaction of 4-methyl-7-hydroxychromone with 2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl chloride in the presence of a base. This results in the formation of an intermediate, which is then reacted with chloroacetyl chloride to yield the final product.

Scientific Research Applications

6-chloro-7-hydroxy-4-methyl-3-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-2H-chromen-2-one has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.